molecular formula C16H30BNO4 B1168066 (25-30per cent METHYLHYDROSILOXANE) - (30-35per cent OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYME CAS No. 1313730-25-4

(25-30per cent METHYLHYDROSILOXANE) - (30-35per cent OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYME

Cat. No. B1168066
CAS RN: 1313730-25-4
InChI Key:
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Description

(25-30per cent METHYLHYDROSILOXANE) - (30-35per cent OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYME, also known as (25-30per cent METHYLHYDROSILOXANE) - (30-35per cent OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYME, is a useful research compound. Its molecular formula is C16H30BNO4. The purity is usually 95%.
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properties

CAS RN

1313730-25-4

Product Name

(25-30per cent METHYLHYDROSILOXANE) - (30-35per cent OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYME

Molecular Formula

C16H30BNO4

Molecular Weight

0

synonyms

(25-30% METHYLHYDROSILOXANE) - (30-35% OCTYLMETHYLSILOXANE) DIMETHYLSILOXANE TERPOLYMER, 25-30 cSt

Origin of Product

United States

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